![molecular formula C16H34O2 B3053380 1,1-Diethoxydodecane CAS No. 53405-98-4](/img/structure/B3053380.png)
1,1-Diethoxydodecane
Overview
Description
1,1-Diethoxydodecane, also known as Dodecanal diethyl acetal, is a chemical compound with the molecular formula C16H34O2 . It is used in the industry as a flavoring agent .
Molecular Structure Analysis
The molecular structure of this compound consists of 16 carbon atoms, 34 hydrogen atoms, and 2 oxygen atoms . The molecular weight is 258.44 .Physical And Chemical Properties Analysis
This compound has a density of 0.8±0.1 g/cm3, a boiling point of 307.0±10.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It has a molar refractivity of 79.7±0.3 cm3 .Scientific Research Applications
Diesel Engine Emission Improvement
1,1-Diethoxydodecane, as an additive in automotive diesel engines, can reduce pollutant emissions. A study by Frusteri et al. (2007) evaluated the production method and emission reduction potential of a related bio-derived oxygenated compound, 1,1-diethoxyethane, in diesel engines. This additive, synthesized using acid-catalyzed processes, showed a marked reduction in exhaust smoke, although fuel consumption slightly increased due to the blend's total oxygen content (Frusteri, Spadaro, Beatrice, & Guido, 2007).
Efficient Synthesis Processes
The synthesis of this compound and similar compounds, such as 1,1-diethoxyethane, has been a focus of research due to their versatile applications. He and Liu (2014) reported an efficient synthesis of 1,1-diethoxyethane via ethanol reactions, highlighting the role of catalysts and reactor configurations for optimizing yield (He & Liu, 2014).
Pyrolysis Chemistry in Biofuels
Exploring the pyrolysis chemistry of compounds similar to this compound, such as 1,1-diethoxybutane, is crucial for developing next-generation biofuels. Zeng et al. (2019) conducted a study on the pyrolysis of 1,1-diethoxybutane, developing a detailed kinetic model and analyzing the production pathways of various products. This research provides insights into the consumption pathways and structural features of these compounds (Zeng et al., 2019).
Catalytic Valorization in Bioethanol Conversion
Research by Marcu et al. (2009) on the catalytic conversion of ethanol into compounds like 1,1-diethoxyethane over Cu-Mg-Al mixed oxide catalysts highlights the potential for valorizing bioethanol into useful chemicals. This study provides insights into the reaction mechanisms and influences of different reaction conditions (Marcu, Tichit, Fajula, & Tanchoux, 2009).
Safety and Hazards
According to the safety data sheet, if inhaled, the person should be moved into fresh air and given artificial respiration if not breathing . In case of skin or eye contact, the area should be washed off with soap and plenty of water . If swallowed, the mouth should be rinsed with water . Suitable extinguishing media for fires include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide .
Properties
IUPAC Name |
1,1-diethoxydodecane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H34O2/c1-4-7-8-9-10-11-12-13-14-15-16(17-5-2)18-6-3/h16H,4-15H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHURJRSXCYIYQX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC(OCC)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H34O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00201570 | |
Record name | 1,1-Diethoxydodecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00201570 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.44 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53405-98-4 | |
Record name | 1,1-Diethoxydodecane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53405-98-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Diethoxydodecane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053405984 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,1-Diethoxydodecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00201570 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1-diethoxydodecane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.202 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,1-Diethoxydodecane | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VNY67UE37B | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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